Cas no 1044941-69-6 (5-bromo-1H-pyrazolo3,4-bpyridine-3-sulfonyl chloride)

• Product Name: 5-bromo-1H-pyrazolo3,4-bpyridine-3-sulfonyl chloride
• CAS No: 1044941-69-6
• MF: C₆H₃BrClN₃O₂S
• MW: 296.528917551041
• MDL: MFCD26394310
• CID: 2144804
• PubChem ID: 58939073
• Update Time: 2025-06-11

5-bromo-1H-pyrazolo3,4-bpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1H-pyrazolo[3,4-b]pyridine-3-sulfonyl chloride
• 1H-Pyrazolo[3,4-b]pyridine-3-sulfonyl chloride, 5-bromo-
• FCH2427782
• 5-bromo-1H-pyrazolo3,4-bpyridine-3-sulfonyl chloride

• MDL： MFCD26394310
• Inchi： 1S/C6H3BrClN3O2S/c7-3-1-4-5(9-2-3)10-11-6(4)14(8,12)13/h1-2H,(H,9,10,11)
• InChI Key： WXYJTKSGFPVAHA-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(C=1)=C(NN=2)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Topological Polar Surface Area: 84.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 5-bromo-1H-pyrazolo3,4-bpyridine-3-sulfonyl chloride

Comprehensive Overview of 5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-sulfonyl chloride (CAS No. 1044941-69-6)

The compound 5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-sulfonyl chloride (CAS No. 1044941-69-6) is a highly specialized chemical intermediate widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazolo[3,4-b]pyridine core, makes it a valuable building block for synthesizing novel bioactive molecules. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

In recent years, the demand for heterocyclic compounds like 5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-sulfonyl chloride has surged, driven by advancements in medicinal chemistry and biotechnology. This compound's sulfonyl chloride moiety offers excellent reactivity for further derivatization, enabling the creation of diverse molecular libraries. Its bromine substituent further enhances its utility in cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven research platforms.

One of the most discussed topics in scientific communities is the role of pyrazolo[3,4-b]pyridine derivatives in addressing global health challenges. For instance, researchers are exploring their potential in designing next-generation therapeutics for diseases like cancer and infectious ailments. The CAS No. 1044941-69-6 compound has garnered attention for its compatibility with high-throughput screening (HTS) methodologies, a technique often queried in search engines by professionals optimizing drug discovery pipelines.

From a synthetic perspective, 5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-sulfonyl chloride exemplifies the growing trend toward fragment-based drug design (FBDD). Its modular structure aligns with the industry's shift toward green chemistry principles, another hot topic among environmentally conscious researchers. Laboratories frequently search for efficient purification techniques and scalable synthetic routes for such intermediates, reflecting the compound's practical significance.

In analytical chemistry, the characterization of CAS No. 1044941-69-6 involves advanced techniques like NMR spectroscopy and mass spectrometry, keywords heavily searched in academic databases. The compound's stability under various conditions is also a subject of interest, particularly for those investigating structure-activity relationships (SAR) in drug candidates. Its compatibility with automated synthesis platforms further enhances its appeal in modern AI-assisted research environments.

As the scientific community continues to explore pyrazolo[3,4-b]pyridine scaffolds, 5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-sulfonyl chloride remains a cornerstone for innovation. Its dual functionality as a halogenated intermediate and sulfonylation reagent positions it at the intersection of multiple research trends, from combinatorial chemistry to precision medicine. This aligns with frequent search queries about versatile chemical building blocks and multi-target drug discovery strategies.

In conclusion, the compound's scientific relevance and adaptability ensure its prominence in contemporary research. Whether investigating new reaction pathways or developing bioactive molecules, CAS No. 1044941-69-6 exemplifies the synergy between traditional synthetic methods and cutting-edge computational chemistry tools—a duality highly sought after in today's data-driven research landscape.